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These application notes provide a comprehensive overview and detailed protocols for the
preparation and intraperitoneal (IP) administration of GSK864, a potent and selective inhibitor
of mutant isocitrate dehydrogenase 1 (IDH1).

Introduction

GSK864 is a small molecule inhibitor targeting specific mutations in the isocitrate
dehydrogenase 1 (IDH1) enzyme, particularly the R132C, R132H, and R132G variants.[1][2][3]
[4] These mutations are frequently observed in various cancers, including acute myeloid
leukemia (AML) and gliomas.[5][6] Mutant IDH1 gains a nheomorphic function, catalyzing the
reduction of a-ketoglutarate (a-KG) to the oncometabolite D-2-hydroxyglutarate (2-HG).[5][6]
The accumulation of 2-HG disrupts epigenetic regulation and cellular differentiation,
contributing to tumorigenesis.[6] GSK864 allosterically inhibits mutant IDH1, leading to a
reduction in 2-HG levels and has been shown to induce differentiation in cancer cells.[7]

Mechanism of Action: Inhibition of Mutant IDH1
Signaling
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GSK864 functions by binding to an allosteric site on the mutant IDH1 enzyme, locking it in an
inactive conformation.[5] This prevents the catalytic conversion of a-KG to 2-HG. The
subsequent decrease in intracellular 2-HG levels alleviates the inhibition of a-KG-dependent
dioxygenases, such as TET enzymes, which are involved in DNA and histone demethylation.
This can lead to a reversal of the hypermethylation phenotype and promote cellular
differentiation.[5]

Therapeutic Intervention
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Caption: Mechanism of action of GSK864 in inhibiting mutant IDH1.

Quantitative Data

The following tables summarize key quantitative data for GSK864.

Table 1: In Vitro Inhibitory Activity of GSK864
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Target IC50 Value Cell Line/Assay Reference
IDH1 (R132C) 8.8 nM Biochemical Assay [1112][3]
IDH1 (R132H) 15.2 nM Biochemical Assay [1112][3]
IDH1 (R132G) 16.6 nM Biochemical Assay [11[2]

2-HG Production 320 nM (EC50) HT1080 Fibrosarcoma [1][5118]

Cells (R132C)

Table 2: Solubility and In Vivo Dosing Information for GSK864
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Parameter Value Details Reference
Solubility

100 mg/mL (179.02 _ o
DMSO M) Requires sonication [11[31[8]

m

In Vivo Formulation 1

10% DMSO, 40%
Components PEG300, 5% Tween- Clear solution [1]
80, 45% Saline

Solubility in > 2.5 mg/mL (4.48

Formulation 1 mM)

[1]

In Vivo Formulation 2

Propylene
Glycol:DMSO:PEG40

Components - [1][5]
0:H20

(16.7:3.3:40:40)

In Vivo Administration

Route Intraperitoneal (IP) - [11[5]
150 mg/kg or 213 i

Dose (Example) In mice [11[5]
mg/kg

Vehicle Volume 10 mL/kg In mice [1]

Experimental Protocols

Protocol 1: Preparation of GSK864 Formulation
(DMSO/PEG300/Tween-80/Saline)

This protocol describes the preparation of a clear solution of GSK864 suitable for
intraperitoneal injection.

Materials:
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o GSK864 powder

¢ Dimethyl sulfoxide (DMSO), sterile

» Polyethylene glycol 300 (PEG300), sterile
» Tween-80, sterile

» Saline (0.9% NacCl), sterile

 Sterile conical tubes

» Vortex mixer

e Sonicator (optional)

Procedure:

o Calculate Required Amounts: Determine the total volume of the formulation needed based
on the number of animals and the dosing volume (e.g., 10 mL/kg). Calculate the required
mass of GSK864 to achieve the desired final concentration (e.g., 2.5 mg/mL).

e Prepare Solvents: In a sterile conical tube, add the required volumes of each solvent in the
following order:

o 10% of the final volume with DMSO.
o 40% of the final volume with PEG300.
o 5% of the final volume with Tween-80.
o 45% of the final volume with Saline.

» Dissolve GSK864:

o Add the pre-weighed GSK864 powder to the DMSO. Vortex thoroughly until the powder is
completely dissolved. Gentle warming or sonication can be used to aid dissolution.

o Add the PEG300 to the GSK864/DMSO solution and mix thoroughly.
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o Add the Tween-80 and mix until the solution is homogeneous.
o Finally, add the saline to reach the final volume and mix thoroughly.

e Final Check: The final solution should be clear. If any precipitation is observed, sonication or

gentle warming may be required. Allow the solution to return to room temperature before
injection.
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Caption: Logical workflow for preparing the GSK864 formulation.
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Protocol 2: Intraperitoneal Injection Procedure in Mice

This protocol provides a step-by-step guide for the safe and effective intraperitoneal
administration of the prepared GSK864 solution to mice.

Materials:

Prepared GSK864 formulation

Sterile 1 mL syringes with 25-27 gauge needles

Mouse restraint device (optional)

70% ethanol for disinfection

Procedure:
e Animal Preparation:

o Weigh the mouse to calculate the precise injection volume based on its body weight and
the desired dose.

o Properly restrain the mouse to expose the abdomen. Ensure the grip is firm but does not
impede breathing.

* Injection Site:

o The preferred injection site is the lower right or left quadrant of the abdomen to avoid
injuring the bladder or cecum.

o Wipe the injection site with 70% ethanol.
e Injection:
o Hold the syringe with the needle bevel facing up.

o Insert the needle at a 15-20 degree angle into the peritoneal cavity.
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o Gently aspirate by pulling back the plunger to ensure no fluid (blood or urine) is drawn. If
fluid enters the syringe, discard it and prepare a new injection.

o If no fluid is aspirated, slowly and steadily inject the solution.

e Post-Injection Monitoring:

o Carefully withdraw the needle and return the mouse to its cage.

o Monitor the animal for any immediate adverse reactions and continue to observe
according to the experimental plan.
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Caption: Experimental workflow for intraperitoneal injection in mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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